N-(4-pyridinylmethyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide

• IUPAC Name: N-(pyridin-4-ylmethyl)-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C15H12F3N3O2/c16-15(17,18)11-2-1-3-12(8-11)21-14(23)13(22)20-9-10-4-6-19-7-5-10/h1-8H,9H2,(H,20,22)(H,21,23)
• InChI Key: LSGHMNKGBGEVAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(=O)NCC2=CC=NC=C2)C(F)(F)F
• Molecular Formula: C15H12F3N3O2
• Molecular Weight: 323.27 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves innovative approaches, including metal-free methods for forming specific bond types or structures. For instance, the biologically significant 1,2,4-triazolo[1,5-a]pyridines can be synthesized from related pyridinyl compounds through phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation, showcasing a novel strategy for constructing complex skeletons directly via oxidative bond formation, which highlights the potential methodologies that could be applied to our compound of interest (Zheng et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds related to "N-(4-pyridinylmethyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide" often features complex conformations and interactions. For example, the structural analysis of isomeric compounds reveals varied conformations and the influence of intramolecular hydrogen bonding on their molecular geometry, suggesting the importance of such analyses in understanding the behavior and reactivity of the compound (Zukerman-Schpector et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving related pyridinyl compounds often lead to the formation of novel structures with unique properties. For instance, the formation of 1,2,4-triazolo[1,5-a]pyridines involves oxidative N-N bond formation, a reaction that could be relevant to the chemical behavior of our compound under study (Zheng et al., 2014).

Physical Properties Analysis

The physical properties of compounds similar to "this compound" are crucial for their potential applications. Solubility, thermal stability, and optical properties are among the characteristics often evaluated. For example, fluorinated pyridine-bridged aromatic poly(ether-imide)s derived from related monomers exhibit good solubility, excellent thermal properties, and optical transparency, indicating the potential physical properties of our compound (Wang et al., 2008).